![molecular formula C9H13N3O B1474170 6-(Cyclopentylamino)pyridazin-3-ol CAS No. 1211502-98-5](/img/structure/B1474170.png)
6-(Cyclopentylamino)pyridazin-3-ol
Overview
Description
Molecular Structure Analysis
The molecular structure of 6-(Cyclopentylamino)pyridazin-3-ol consists of a pyridazine ring fused to a cyclopentyl ring. The molecular formula is C9H13N3O.Scientific Research Applications
Antimicrobial Activity
Pyridazinone derivatives have been found to exhibit antimicrobial properties . They can inhibit the growth of bacteria and other microorganisms, making them potentially useful in the development of new antimicrobial drugs .
Antidepressant Properties
These compounds have also been associated with antidepressant activities . This suggests that they could be used in the development of new treatments for depression and other mood disorders .
Anticancer Applications
Some pyridazinone derivatives have demonstrated anticancer properties . They could potentially be used in the development of new cancer treatments .
Antiplatelet Activity
Pyridazinone derivatives have shown to inhibit platelet aggregation . This makes them potentially useful in the prevention of blood clots, which can lead to conditions such as stroke and heart attack .
Antiulcer Properties
These compounds have also been associated with antiulcer activities . This suggests that they could be used in the development of new treatments for ulcers .
Herbicidal Applications
Pyridazinone derivatives are also known for their herbicidal properties . They can inhibit the growth of unwanted plants, making them potentially useful in agriculture .
Antifeedant Properties
These compounds have shown antifeedant properties . This means they can deter pests from feeding on crops, making them potentially useful in pest control .
properties
IUPAC Name |
3-(cyclopentylamino)-1H-pyridazin-6-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13N3O/c13-9-6-5-8(11-12-9)10-7-3-1-2-4-7/h5-7H,1-4H2,(H,10,11)(H,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BEMZVNQDGNIORH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)NC2=NNC(=O)C=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13N3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
179.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-(Cyclopentylamino)pyridazin-3-ol |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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